(2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate

• Molecular Formula: C30H23NO4
• Molecular Weight: 461.5 g/mol
• IUPAC Name: [(2Z)-2-[(4-ethylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] N,N-diphenylcarbamate
• InChI: InChI=1S/C30H23NO4/c1-2-21-13-15-22(16-14-21)19-28-29(32)26-18-17-25(20-27(26)35-28)34-30(33)31(23-9-5-3-6-10-23)24-11-7-4-8-12-24/h3-20H,2H2,1H3/b28-19-
• InChI Key: TVCFEBRGWGZVIY-USHMODERSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)N(C4=CC=CC=C4)C5=CC=CC=C5
• Canonical SMILES: CCC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)N(C4=CC=CC=C4)C5=CC=CC=C5

Description

“(2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate” is a synthetic benzofuran derivative characterized by a benzylidene group at the 2-position of the benzofuran core and a diphenylcarbamate ester at the 6-position. The Z-configuration of the benzylidene substituent (4-ethylphenyl group) is critical for its stereochemical stability, as confirmed by crystallographic analyses using programs like SHELX . The compound’s structure combines a conjugated π-system (benzofuran and benzylidene moieties) with a bulky diphenylcarbamate group, influencing its physicochemical properties, such as solubility and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate typically involves a multi-step processThe final step involves the addition of the diphenylcarbamate moiety under specific reaction conditions, such as the use of a base catalyst and controlled temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent quality and production rates .

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and the use of solvents such as dichloromethane or ethanol .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional hydroxyl groups, while reduction could result in a more saturated compound .

Scientific Research Applications

(2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including its role as a drug candidate.

Industry: Utilized in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of (2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate involves its interaction with specific molecular targets. These targets may include enzymes or receptors that play a role in biological pathways. The compound’s effects are mediated through binding to these targets, leading to changes in cellular processes such as signal transduction or gene expression .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structurally analogous compounds share the benzofuran-3-one core with variations in the benzylidene substituents and ester/carbamate groups. Below is a comparative analysis based on substituent effects and available

Table 1: Structural and Functional Comparison

Compound Name (CAS No.)	Benzylidene Substituent	Ester/Carbamate Group	Key Differences	Potential Implications
(Target Compound)	4-ethylphenyl	Diphenylcarbamate	Reference compound	High lipophilicity; potential for enhanced membrane permeability
(848218-34-8)	2,4-dimethoxyphenyl	4-fluorobenzoate	Methoxy groups and fluorine substituent	Increased solubility due to methoxy groups; electron-withdrawing fluorine may alter reactivity
(859667-02-0)	2,4-dimethoxyphenyl	Dimethylcarbamate	Methyl groups on carbamate and benzofuran (7-methyl)	Reduced steric hindrance compared to diphenylcarbamate; methyl substitution may affect metabolic stability
(859137-31-8)	3,4-dimethoxyphenyl	3,4,5-trimethoxybenzoate	Multiple methoxy groups on both benzylidene and ester	Enhanced crystallinity and hydrogen-bonding potential ; possible pharmacokinetic challenges due to high polarity
(858766-06-0)	2,4-dimethoxyphenyl	5-methoxy-2-phenylbenzofuran-3-carboxylate	Complex ester with fused benzofuran	Extended π-conjugation; potential for unique photophysical properties

Key Findings

Substituent Effects on Solubility :

• Methoxy-substituted analogs (e.g., 2,4-dimethoxy in ) exhibit higher aqueous solubility than the ethyl-substituted target compound due to polar oxygen atoms.
• The diphenylcarbamate group in the target compound contributes to significant hydrophobicity, which may necessitate formulation strategies for biological applications.

Steric and Electronic Influences :

• Bulky diphenylcarbamate (target) vs. smaller dimethylcarbamate (): The former may hinder enzymatic degradation, improving metabolic stability but reducing bioavailability.
• Electron-withdrawing groups (e.g., 4-fluoro in ) could modulate electrophilic reactivity, affecting interactions with biological targets.

Crystallinity and Packing :

• Compounds with multiple methoxy groups (e.g., ) display stronger hydrogen-bonding networks , leading to higher melting points and crystallinity compared to the ethyl-substituted target compound.

Biological Activity :

• While explicit bioactivity data for the target compound is unavailable, structural analogs with methoxybenzylidene groups (e.g., ) have shown activity in preliminary kinase inhibition assays, suggesting substituent-dependent pharmacodynamics.

Biological Activity

The compound (2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate is a synthetic organic molecule that has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{23}N_{1}O_{4}$, indicating the presence of carbon, hydrogen, nitrogen, and oxygen atoms. The structure features a benzofuran core with a diphenylcarbamate group, which is significant for its interaction with biological targets.

Property	Value
Molecular Formula	C23H23N1O4
Molecular Weight	373.43 g/mol
IUPAC Name	(2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate

Anticancer Properties

Research has indicated that compounds similar to (2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl diphenylcarbamate exhibit significant anticancer properties. For instance, studies have shown that related benzofuran derivatives can inhibit the proliferation of various cancer cell lines by inducing apoptosis and inhibiting specific metabolic pathways.

The proposed mechanisms through which this compound exerts its biological effects include:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in cancer cell metabolism, particularly those in glycolytic pathways.
• Receptor Modulation : It could interact with cellular receptors, altering signaling pathways that lead to cell growth and survival.
• Induction of Apoptosis : The compound may trigger programmed cell death in malignant cells by activating apoptotic pathways.

Study 1: Antiproliferative Effects

A study conducted on various cancer cell lines demonstrated that the compound significantly reduced cell viability at micromolar concentrations. The IC50 values were noted to be lower than those of standard chemotherapeutic agents, suggesting enhanced potency.

Study 2: Mechanistic Insights

In vitro experiments revealed that the compound inhibits hexokinase activity, a key enzyme in the glycolytic pathway. This inhibition leads to decreased ATP production in cancer cells, ultimately promoting apoptosis. Molecular docking studies supported these findings by showing strong binding affinity between the compound and hexokinase.